Cas no 151945-84-5 (4'-Chloro-3’-fluoroacetophenone)
4'-Chloro-3’-fluoroacetophenone is a fluorinated and chlorinated aromatic ketone with the molecular formula C8H6ClFO. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern, featuring both chloro and fluoro groups on the acetophenone scaffold, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing properties of the halogen substituents contribute to its utility in constructing complex molecular frameworks. High purity grades are available to meet stringent research and industrial requirements. Proper handling and storage under inert conditions are recommended due to its sensitivity to moisture and light.
151945-84-5 structure
Product Name:4'-Chloro-3’-fluoroacetophenone
CAS No:151945-84-5
MF:C8H6ClFO
MW:172.584044933319
MDL:MFCD04115858
CID:65261
PubChem ID:3822077
Update Time:2025-06-07
4'-Chloro-3’-fluoroacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chloro-3-fluorophenyl)ethanone
- 3-FLUORO-4-CHLOROACETOPHENONE
- 4'-CHLORO-3'-FLUOROACETOPHENONE
- 4-Chloro-3-Fluoroacetophenone
- 4′-Chloro-3′-fluoroacetophenone
- 1-(3-Fluoro-4-chlorophenyl)ethanone
- 4'-Chloro-3'-fluoroacetophenone, 97%, 97%
- 1-(4-chloro-3-fluorophenyl)ethan-1-one
- 1-(4-chloro-3-fluoro-phenyl)ethanone
- Ethanone, 1-(4-chloro-3-fluorophenyl)-
- ATZHNDSADJDUPJ-UHFFFAOYSA-N
- 1-acetyl-4-chloro-3-fluorobenzene
- 4-Acetyl-1-chloro-2-fluorobenzene
- SBB064325
- 762
- AC-3635
- C8H6ClFO
- CS-W017576
- Z1201622912
- FT-0643479
- 151945-84-5
- AM61786
- DTXSID30396887
- A19700
- MFCD04115858
- SCHEMBL991621
- C3298
- AKOS006345922
- PS-11751
- EN300-119296
- 4 inverted exclamation mark -Chloro-3 inverted exclamation mark -fluoroacetophenone
- SY101296
- 1-(4-Chloro-3-fluorophenyl)ethan-1-one;3-Fluoro-4-chloroacetophenone;
- DB-043121
- 4'-Chloro-3’-fluoroacetophenone
-
- MDL： MFCD04115858
- Inchi： 1S/C8H6ClFO/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3
- InChI Key： ATZHNDSADJDUPJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(C)=O)=CC=1F
Computed Properties
- Exact Mass: 172.00900
- Monoisotopic Mass: 172.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Yellow solid
- Density: 1.258
- Melting Point: 41.0 to 45.0 deg-C
- Boiling Point: 247.6±20.0 °C at 760 mmHg
- Flash Point: 103.5±21.8 °C
- Refractive Index: 1.512
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 17.07000
- LogP: 2.68170
- Solubility: Not determined
4'-Chloro-3’-fluoroacetophenone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501a - Hazardous Material transportation number：UN 3265
- WGK Germany：3
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4'-Chloro-3’-fluoroacetophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4'-Chloro-3’-fluoroacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000037-250mg |
4'-Chloro-3'-fluoroacetophenone |
151945-84-5 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015000037-500mg |
4'-Chloro-3'-fluoroacetophenone |
151945-84-5 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015000037-1g |
4'-Chloro-3'-fluoroacetophenone |
151945-84-5 | 97% | 1g |
1,490.00 USD | 2021-06-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C122007-1g |
4'-Chloro-3’-fluoroacetophenone |
151945-84-5 | 97% | 1g |
¥94.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C122007-25g |
4'-Chloro-3’-fluoroacetophenone |
151945-84-5 | 97% | 25g |
¥1571.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C122007-5g |
4'-Chloro-3’-fluoroacetophenone |
151945-84-5 | 97% | 5g |
¥385.90 | 2023-09-03 | |
| TRC | C381828-25mg |
4'-Chloro-3’-fluoroacetophenone |
151945-84-5 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381828-50mg |
4'-Chloro-3’-fluoroacetophenone |
151945-84-5 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C381828-250mg |
4'-Chloro-3’-fluoroacetophenone |
151945-84-5 | 250mg |
$ 95.00 | 2022-06-06 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005785-1g |
4'-Chloro-3’-fluoroacetophenone |
151945-84-5 | 97% | 1g |
￥43 | 2024-05-25 |
4'-Chloro-3’-fluoroacetophenone Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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- 842140-52-7(3'-Chloro-5'-fluoroacetophenone)
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